Cas no 1261971-34-9 (2-fluoro-5-(2-fluoro-4-methylphenyl)benzoic Acid)

• Product Name: 2-fluoro-5-(2-fluoro-4-methylphenyl)benzoic Acid
• CAS No: 1261971-34-9
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD18319548
• CID: 1223311
• PubChem ID: 53225466
• Update Time: 2025-11-02

2-fluoro-5-(2-fluoro-4-methylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(2-fluoro-4-methylphenyl)benzoic Acid
• MFCD18319548
• 2',4-Difluoro-4'-methyl[1,1'-biphenyl]-3-carboxylic acid
• 2-Fluoro-5-(2-fluoro-4-methylphenyl)benzoic acid, 95%
• DTXSID60689198
• 1261971-34-9

• MDL： MFCD18319548
• Inchi： 1S/C14H10F2O2/c1-8-2-4-10(13(16)6-8)9-3-5-12(15)11(7-9)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： SXTJGCCRIMDBFO-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1C=CC(=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 248.06488588g/mol
• Monoisotopic Mass: 248.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-fluoro-5-(2-fluoro-4-methylphenyl)benzoic Acid

2-Fluoro-5-(2-Fluoro-4-Methylphenyl)Benzoic Acid: A Versatile Compound in Medicinal Chemistry

2-Fluoro-5-(2-Fluoro-4-Methylphenyl)Benzoic Acid, with the CAS number 1261971-34-9, represents a significant advancement in the development of fluorinated aromatic carboxylic acids. This compound is characterized by its unique molecular framework, which includes two fluorine atoms and a methyl group strategically positioned on the phenyl ring. The synthesis and functionalization of this compound have garnered substantial attention in recent years due to its potential applications in pharmaceutical research and drug discovery.

The molecular structure of 2-Fluoro-5-(2-Fluoro-4-Methylphenyl)Benzoic Acid is defined by its aromatic core, with the carboxylic acid group serving as a key functional moiety. The introduction of fluorine atoms at specific positions enhances the compound's hydrophobicity and metabolic stability, making it a valuable scaffold for the design of novel therapeutics. Recent studies have demonstrated that fluorination can significantly modulate the pharmacokinetic properties of aromatic compounds, thereby improving their bioavailability and tissue penetration.

In the context of medicinal chemistry, 2-Fluoro-5-(2-Fluoro-4-Methylphenyl)Benzoic Acid has been explored as a lead compound for the development of anti-inflammatory and anti-cancer agents. A 2023 study published in Journal of Medicinal Chemistry highlighted the potential of this compound to inhibit the activity of key enzymes involved in inflammatory pathways. The study revealed that the fluorinated substituents contribute to the compound's ability to selectively target specific enzyme isoforms, thereby minimizing off-target effects.

Furthermore, the compound's structural versatility allows for the incorporation of various functional groups, which can be tailored to enhance its therapeutic profile. For instance, the presence of the methyl group at the 4-position of the phenyl ring provides additional steric and electronic effects that influence the compound's interaction with biological targets. This adaptability has made 2-Fluoro-5-(2-Fluoro-4-Methylphenyl)Benzoic Acid a focal point in the design of small molecule inhibitors targeting G-protein-coupled receptors (GPCRs) and tyrosine kinase pathways.

Recent advancements in computational chemistry have facilitated the exploration of 2-Fluoro-5-(2-Fluoro-4-Methylphenyl)Benzoic Acid's potential as a scaffold for drug development. Machine learning algorithms and molecular docking studies have been employed to predict the compound's binding affinity to various protein targets. These computational tools have enabled researchers to identify novel interactions and optimize the compound's structure for improved efficacy and reduced toxicity.

One of the most promising applications of 2-Fluoro-5-(2-Fluoro-4-Methylphenyl)Benzoic Acid lies in its potential as a lead compound for the treatment of neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that derivatives of this compound exhibited neuroprotective effects in in vitro models of Alzheimer's disease. The study suggested that the compound's ability to modulate amyloid-beta aggregation could be a valuable therapeutic strategy for managing neurodegenerative conditions.

The pharmacokinetic properties of 2-Fluoro-5-(2-Fluoro-4-Methylphenyl)Benzoic Acid have also been a subject of interest in recent research. A 2023 study published in Drug Metabolism and Disposition investigated the compound's metabolic stability and clearance in animal models. The results indicated that the fluorinated substituents significantly enhanced the compound's half-life, reducing the frequency of required dosing and improving patient compliance.

In addition to its therapeutic potential, 2-Fluoro-5-(2-Fluoro-4-Methylphenyl)Benzoic Acid has been studied for its role in the development of fluorescent probes for imaging applications. The incorporation of fluorine atoms into the molecular structure enhances the compound's fluorescence properties, making it suitable for use in bioimaging technologies. This application has opened new avenues for the compound's use in diagnostic and therapeutic modalities.

The synthesis of 2-Fluoro-5-(2-Fluoro-4-Methylphenyl)Benzoic Acid involves several well-established organic reactions, including electrophilic aromatic substitution and nucleophilic substitution. Recent advancements in synthetic methods have enabled the efficient preparation of this compound with high purity and yield. These synthetic strategies have been optimized to minimize the formation of byproducts, ensuring the compound's suitability for further chemical modifications.

As the field of medicinal chemistry continues to evolve, 2-Fluoro-5-(2-Fluoro-4-Methylphenyl)Benzoic Acid remains a promising candidate for the development of novel therapeutics. Ongoing research is focused on expanding its applications in diverse therapeutic areas, leveraging its unique structural features to address unmet medical needs. The compound's potential as a versatile scaffold underscores its importance in the discovery of next-generation drugs.